Cas no 50326-04-0 (Benzeneethanamine,4-chloro-N-cyclopropyl-a-methyl-, hydrochloride (1:1))

• Product name: Benzeneethanamine,4-chloro-N-cyclopropyl-a-methyl-, hydrochloride (1:1)
• CAS No: 50326-04-0
• MF: C₁₂H₁₇Cl₂N
• MW: 246.176081418991
• CID: 371945
• PubChem ID: 21149458

Benzeneethanamine,4-chloro-N-cyclopropyl-a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-chloro-N-cyclopropyl-a-methyl-, hydrochloride (1:1)
• N-cyclopropyl-4-chloroamphetamine
• benzeneethanamine, 4-chloro-N-cyclopropyl-alpha-methyl-
• N-[1-(4-Chlorophenyl)propan-2-yl]cyclopropanamine
• DTXSID10964604
• Benzeneethanamine, 4-chloro-N-cyclopropyl-alpha-methyl-, hydrochloride
• N-[1-(4-Chlorophenyl)propan-2-yl]cyclopropanamine--hydrogen chloride (1/1)
• SCHEMBL1813541
• 50326-04-0
• LY 93716
• LY-93716
• N-[1-(4-chlorophenyl)propan-2-yl]cyclopropanamine;hydrochloride

• Inchi： InChI=1S/C12H16ClN.ClH/c1-9(14-12-6-7-12)8-10-2-4-11(13)5-3-10;/h2-5,9,12,14H,6-8H2,1H3;1H
• InChI Key： AWWLWJQCXAJERT-UHFFFAOYSA-N
• SMILES： CC(CC1=CC=C(C=C1)Cl)NC2CC2.Cl

Computed Properties

• Exact Mass: 209.09728
• Monoisotopic Mass: 209.097127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.1
• Boiling Point: 300.9°C at 760 mmHg
• Flash Point: 135.8°C
• Refractive Index: 1.554
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives